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Compound of Interest

Compound Name: 1-Hydroxymethyl-3-cyclopentene

Cat. No.: B1301006 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and safety

data for 1-Hydroxymethyl-3-cyclopentene, a versatile building block in organic synthesis. The

information is presented to support research and development activities, with a focus on clarity

and practical application.

Chemical Identity and Properties
1-Hydroxymethyl-3-cyclopentene, also known as 3-Cyclopentene-1-methanol, is a cyclic

alcohol containing a cyclopentene ring. Its unique structure makes it a valuable intermediate in

the synthesis of a variety of more complex molecules.

Table 1: Physical and Chemical Properties of 1-Hydroxymethyl-3-cyclopentene
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Property Value Source(s)

CAS Number 25125-21-7 [1][2][3][4][5][6][7][8][9][10]

Molecular Formula C₆H₁₀O [1][4][6]

Molecular Weight 98.14 g/mol [1][4][6]

Appearance
Colorless to pale-yellow to

yellow-brown liquid
[3]

Boiling Point 105-108 °C

Density 0.975±0.06 g/cm³ (Predicted) [2]

Storage Temperature 2-8°C, Sealed in dry conditions [2][6]

Purity Typically ≥97% [3][6]

SMILES OCC1CC=CC1 [1][3]

InChI Key
ADLKZHGHNJBOOC-

UHFFFAOYSA-N
[11][8]

Safety Data
Understanding the safety profile of a chemical is paramount in a laboratory setting. Below is a

summary of the key safety information for 1-Hydroxymethyl-3-cyclopentene.

Table 2: GHS Hazard and Precautionary Statements
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Category Code Statement Source(s)

Hazard Statements H302 Harmful if swallowed.

H412

Harmful to aquatic life

with long lasting

effects.

Precautionary

Statements
P264

Wash skin thoroughly

after handling.

P270

Do not eat, drink or

smoke when using

this product.

P273
Avoid release to the

environment.

P301 + P312

IF SWALLOWED: Call

a POISON CENTER

or doctor/physician if

you feel unwell.

P330 Rinse mouth.

P501

Dispose of

contents/container in

accordance with local

regulations.

First Aid Measures:

If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician.

In case of skin contact: Wash off with soap and plenty of water.

In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.
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If swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with

water. Consult a physician.

Experimental Protocols
Detailed experimental protocols for reactions involving 1-Hydroxymethyl-3-cyclopentene are

often specific to the desired synthetic outcome. However, a general experimental workflow for a

reaction utilizing this compound can be illustrated.

Diagram 1: General Experimental Workflow
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General Experimental Workflow for Reactions with 1-Hydroxymethyl-3-cyclopentene

Preparation

Reaction

Work-up

Purification

Analysis

Prepare Reactants and Solvents

Assemble Dry Glassware under Inert Atmosphere

Add 1-Hydroxymethyl-3-cyclopentene and other reactants to the reaction vessel

Maintain Reaction Conditions (Temperature, Stirring)

Monitor Reaction Progress (e.g., TLC, GC-MS)

Quench the Reaction

Upon completion

Perform Aqueous Extraction

Dry the Organic Layer

Evaporate the Solvent

Purify by Column Chromatography

Characterize the Product (e.g., NMR, IR, MS)
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Key Synthetic Transformations of 1-Hydroxymethyl-3-cyclopentene

Alcohol Reactions Alkene Reactions

1-Hydroxymethyl-3-cyclopentene

Oxidation Esterification Etherification Nucleophilic Substitution (after activation) Hydrogenation Epoxidation Dihydroxylation Halogenation

3-Cyclopentenecarbaldehyde Cyclopent-3-enylmethyl esters Cyclopent-3-enylmethyl ethers (Bromomethyl/Chloromethyl)cyclopentene Cyclopentylmethanol 3,4-Epoxycyclopentylmethanol 3,4-Dihydroxycyclopentylmethanol 3,4-Dihalocyclopentylmethanol

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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